2-(5-Carboxypentylthio)cyclopent-2-en-1-one

• Molecular Formula: C11H16O3S
• Molecular Weight: 228.31 g/mol
• IUPAC Name: 6-(5-oxocyclopenten-1-yl)sulfanylhexanoic acid
• InChI: InChI=1S/C11H16O3S/c12-9-5-4-6-10(9)15-8-3-1-2-7-11(13)14/h6H,1-5,7-8H2,(H,13,14)
• InChI Key: OUUSVOHREPOQBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C(=C1)SCCCCCC(=O)O

Description

2-(5-Carboxypentylthio)cyclopent-2-en-1-one is a useful research compound. Its molecular formula is C11H16O3S and its molecular weight is 228.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(5-Carbomethoxypentylthio)cyclopent-2-en-1-one (133 mg) was treated with 0.8 ml of a 3 N aqueous solution of sodium hydroxide in 5 ml of methanol and 2 ml of water at room temperature for 45 minutes. After the reaction, the reaction mixture was extracted with diethyl ether. The aqueous layer was acidified with hydrochloric acid, and extracted with diethyl ether. The extracts were treated in a customary manner to afford 125 mg of a crude product. The crude product was chromatographed on a thin layer plate with diethyl ether/isopropyl ether/acetic acid (=75/30/3) to afford 65 mg of 2-(5-carboxypentylthio)cyclopent-2-en-1-one in a yield of 49%. The product had the following characteristics.